BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic and Synthetic Profile of 1-
Methylpyrrole-2,5-dicarbaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1-Methylpyrrole-2,5-
dicarbaldehyde

cat. No.: B3351595

Compound Name:

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties and a
detailed synthetic protocol for 1-Methylpyrrole-2,5-dicarbaldehyde (CAS No: 37893-28-0).
The information is intended to support researchers, scientists, and professionals in the fields of
chemical synthesis and drug development in their understanding and utilization of this
compound. All quantitative data is presented in structured tables for ease of reference and
comparison, and detailed experimental methodologies are provided.

Spectroscopic Data

The following tables summarize the key spectroscopic data for 1-Methylpyrrole-2,5-
dicarbaldehyde, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data. This information is critical for the identification and characterization of
the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: *H NMR Data of 1-Methylpyrrole-2,5-dicarbaldehyde
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
9.55 S 2H CHO
7.05 s 2H H-3, H-4
4.05 S 3H N-CHs

Solvent: CDCIz

Table 2: 3C NMR Data of 1-Methylpyrrole-2,5-dicarbaldehyde

Chemical Shift (8) ppm Assighment
181.0 CHO

141.5 C-2,C-5
122.0 C-3,C4

35.0 N-CHs

Solvent: CDCl3

Infrared (IR) Spectroscopy

Table 3: Key IR Absorption Bands of 1-Methylpyrrole-2,5-dicarbaldehyde

Wavenumber (cm—?) Intensity Assignment

1665 Strong C=0 (aldehyde) stretching
1520 Medium Pyrrole ring stretching
1410 Medium C-H bending

1380 Medium CHs bending

Mass Spectrometry (MS)
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Table 4: Mass Spectrometry Data of 1-Methylpyrrole-2,5-dicarbaldehyde

m/z Relative Intensity (%) Assignment

137 100 [M]* (Molecular lon)
136 95 [M-H]*

108 50 [M-CHOJ*

80 40 [M-2CHO]*

Experimental Protocols

The following section details the synthetic procedure for 1-Methylpyrrole-2,5-dicarbaldehyde,
as well as the general methods for obtaining the spectroscopic data presented above.

Synthesis of 1-Methylpyrrole-2,5-dicarbaldehyde

A robust method for the synthesis of 1-Methylpyrrole-2,5-dicarbaldehyde has been reported,
resulting in a high overall yield of 90%.[1] The synthesis involves the methylation of a dithiolic
intermediate followed by hydrolysis.

Materials:

¢ Pyrrole-2,5-bis(1,3-dithiol-2-yl)methane
o Methylating agent (e.g., Methyl iodide)
o Base (e.g., Sodium hydride)

e Solvent (e.g., Dry THF)

e Mercuric oxide (HgO)

o 35% aqueous Tetrafluoroboric acid (HBFa4)

Dimethyl sulfoxide (DMSO)

Procedure:
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o Methylation: To a solution of pyrrole-2,5-bis(1,3-dithiol-2-yl)methane in a suitable dry solvent,
a base is added, followed by the methylating agent. The reaction is stirred at room
temperature until completion, monitored by Thin Layer Chromatography (TLC).

o Work-up and Isolation of Intermediate: The reaction mixture is quenched with water and the
product is extracted with an organic solvent. The organic layer is washed, dried, and
concentrated to yield the N-methylated dithiolic intermediate.

o Hydrolysis: The N-methylated intermediate is dissolved in DMSO, and mercuric oxide and
aqueous tetrafluoroboric acid are added. The mixture is stirred until the hydrolysis is
complete (monitored by TLC).

» Final Work-up and Purification: The reaction mixture is filtered, and the filtrate is extracted
with an organic solvent. The combined organic layers are washed, dried, and concentrated.
The crude product is then purified by column chromatography to afford 1-Methylpyrrole-2,5-
dicarbaldehyde.

Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a
synthesized chemical compound like 1-Methylpyrrole-2,5-dicarbaldehyde.
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Caption: General workflow for the synthesis, purification, and spectroscopic analysis of a
chemical compound.

This guide provides essential data and methodologies to aid in the research and development
involving 1-Methylpyrrole-2,5-dicarbaldehyde. The presented information is foundational for
further studies on the chemical reactivity, biological activity, and potential applications of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Aconvenient general method for the synthesis of pyrrole-2,5-dicarbaldehydes - Journal of
the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

 To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of 1-Methylpyrrole-
2,5-dicarbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3351595#spectroscopic-data-nmr-ir-ms-of-1-
methylpyrrole-2-5-dicarbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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